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Compound of Interest

Compound Name: 1,2-Dichlorotetramethyldisilane

Cat. No.: B129461 Get Quote

An In-Depth Technical Guide to 1,2-Dichlorotetramethyldisilane

For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts
1,2-Dichlorotetramethyldisilane, a versatile organosilicon compound, is a key building block

in a variety of chemical syntheses. Its unique structure, featuring a silicon-silicon bond and two

reactive chlorine atoms, makes it a valuable precursor in the production of advanced materials.

This guide will delve into the fundamental characteristics and applications of this compound,

providing insights for its effective utilization in a laboratory and industrial setting.

Molecular Structure and Key Features:

The foundational attributes of 1,2-Dichlorotetramethyldisilane are its molecular formula and

weight.

Molecular Formula: C4H12Cl2Si2[1][2]

Linear Formula: [ClSi(CH3)2]2[3]

Molecular Weight: 187.21 g/mol [1][2]

The presence of the Si-Si bond and the reactive Si-Cl bonds are central to its chemistry,

allowing for a range of transformations and polymerizations.
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Physicochemical Properties
A thorough understanding of the physical and chemical properties of 1,2-
Dichlorotetramethyldisilane is essential for its handling and application.

Property Value Source(s)

Appearance Colorless clear liquid [1]

Density 1.005 g/mL at 25 °C [3]

Boiling Point 148-149 °C [3]

Refractive Index n20/D 1.454 [3]

Flash Point 37 °C (98.6 °F) - closed cup [3]

Synonyms: This compound is also known by several other names, including:

1,1,2,2-Tetramethyl-1,2-dichlorodisilane[1][3]

1,2-Dichloro-1,1,2,2-tetramethyldisilane[1][3]

Dichlorotetramethyldisilane[1][3]

Synthesis and Manufacturing
While specific industrial synthesis routes for 1,2-Dichlorotetramethyldisilane are often

proprietary, the general approach involves the coupling of chlorosilanes. A conceptual workflow

for its synthesis is outlined below. The direct synthesis of methylchlorosilanes, such as

dimethyldichlorosilane, is a foundational process in the silicones industry, often referred to as

the Müller-Rochow process.[4] This process provides the essential precursors for a wide range

of organosilicon compounds.
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Conceptual Synthesis Workflow

Methylchlorosilanes
(e.g., (CH3)2SiCl2)

Reductive Coupling
(e.g., with alkali metal)

Reaction 1,2-Dichlorotetramethyl-
disilane Distillation Purified Product

(>95%)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1,2-Dichlorotetramethyldisilane.

Chemical Reactivity and Mechanisms
The reactivity of 1,2-Dichlorotetramethyldisilane is dominated by the two chlorosilyl groups.

These groups are susceptible to nucleophilic substitution, making the molecule an excellent

precursor for the synthesis of more complex organosilicon structures.

A key reaction is its hydrolysis to form 1,2-Dihydroxy-tetramethyldisilane.[5] This reaction is a

classic example of the conversion of a chlorosilane to a silanol.

Hydrolysis of 1,2-Dichlorotetramethyldisilane

Cl-Si(CH3)2-Si(CH3)2-Cl
(1,2-Dichlorotetramethyldisilane)

HO-Si(CH3)2-Si(CH3)2-OH
(1,2-Dihydroxy-tetramethyldisilane)+ H2O

2 H2O

2 HClFormation of

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of 1,2-Dichlorotetramethyldisilane.
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This reactivity allows for its use in the formation of five- and six-membered heterocycles when

reacted with diamines.[6] The dual chlorine functionality is particularly advantageous for cross-

linking in polymer systems, which can significantly enhance the durability and performance of

the final products.[1]

Applications in Research and Development
1,2-Dichlorotetramethyldisilane is a versatile compound with a broad range of applications

across various industries.

Synthesis of Silicones: It serves as a precursor in the synthesis of various silicone materials.

[1] These materials are crucial in the automotive and electronics industries due to their

thermal stability and flexibility.[1]

Surface Modification: This compound is utilized to modify the surfaces of materials,

enhancing properties such as hydrophobicity and adhesion.[1] This is particularly beneficial

in the formulation of coatings and adhesives.[1]

Advanced Materials: Researchers and industry professionals use 1,2-
Dichlorotetramethyldisilane in the development of advanced materials, including silicone-

based elastomers and composites.[1] Its incorporation can lead to improved thermal stability

and chemical resistance.[1]

Semiconductor Industry: In the semiconductor industry, it is used for surface modification and

as a precursor in the synthesis of silicon-based materials.[1]

Experimental Protocol: Hydrolysis of 1,2-
Dichlorotetramethyldisilane
The following is a representative protocol for the hydrolysis of 1,2-
Dichlorotetramethyldisilane to 1,2-Dihydroxy-tetramethyldisilane.

Materials:

1,2-Dichlorotetramethyldisilane (95% purity)

Diethyl ether (anhydrous)
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Distilled water

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,2-
Dichlorotetramethyldisilane in anhydrous diethyl ether under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of distilled water to the stirred solution via the dropping

funnel. A white precipitate of hydrochloric acid may form.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional hour.

Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of

sodium bicarbonate to neutralize the hydrochloric acid.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.
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Remove the solvent under reduced pressure using a rotary evaporator to yield 1,2-

Dihydroxy-tetramethyldisilane.

Safety and Handling
1,2-Dichlorotetramethyldisilane is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazard Classifications:

Flammable Liquid, Category 3[3]

Skin Corrosion, Category 1B[3]

Hazard Statements:

H226: Flammable liquid and vapor.[3][7]

H314: Causes severe skin burns and eye damage.[3][7]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Always handle this chemical in a well-ventilated fume hood, and wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b129461?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/40446
https://pubchem.ncbi.nlm.nih.gov/compound/78045
https://pubchem.ncbi.nlm.nih.gov/compound/78045
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/415456
https://www.researchgate.net/publication/231726677_Dimethyldichlorosilane_and_the_Direct_Synthesis_of_Methylchlorosilanes_The_Key_to_the_Silicones_Industry
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4280343.htm
https://www.researchgate.net/publication/230320095_Synthesis_and_Properties_of_12-Dichlorodisilane_and_112-Trichlorodisilane
https://www.tcichemicals.com/OP/en/p/D2144
https://www.tcichemicals.com/OP/en/p/D2144
https://www.benchchem.com/product/b129461#1-2-dichlorotetramethyldisilane-molecular-weight-and-formula
https://www.benchchem.com/product/b129461#1-2-dichlorotetramethyldisilane-molecular-weight-and-formula
https://www.benchchem.com/product/b129461#1-2-dichlorotetramethyldisilane-molecular-weight-and-formula
https://www.benchchem.com/product/b129461#1-2-dichlorotetramethyldisilane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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